Cas no 1075748-92-3 (4-Hydroxy-2-methoxybenzenesulfonylchloride)

• Product Name: 4-Hydroxy-2-methoxybenzenesulfonylchloride
• CAS No: 1075748-92-3
• MF: C₇H₇ClO₄S
• MW: 222.646080255508
• CID: 6430661
• Update Time: 2025-05-21

4-Hydroxy-2-methoxybenzenesulfonylchloride Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-methoxybenzenesulfonylchloride
• Benzenesulfonyl chloride, 4-hydroxy-2-methoxy-

• Inchi： 1S/C7H7ClO4S/c1-12-6-4-5(9)2-3-7(6)13(8,10)11/h2-4,9H,1H3
• InChI Key： KWPDRMFZOJVMFQ-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(O)C=C1OC

Experimental Properties

• Density: 1.499±0.06 g/cm3(Predicted)
• Boiling Point: 385.1±32.0 °C(Predicted)
• pka: 7.23±0.31(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 4-Hydroxy-2-methoxybenzenesulfonylchloride

4-Hydroxy-2-Methoxybenzenesulfonyl Chloride: A Comprehensive Overview

4-Hydroxy-2-methoxybenzenesulfonyl chloride, also known by its CAS number 1075748-92-3, is a versatile chemical compound with significant applications in various fields of organic synthesis. This compound, which belongs to the class of sulfonyl chlorides, has garnered attention due to its unique structural properties and reactivity. The molecule consists of a benzene ring substituted with hydroxyl (-OH) and methoxy (-OCH3) groups at the 4 and 2 positions, respectively, along with a sulfonyl chloride (-SO2Cl) group attached to the benzene ring.

The synthesis of 4-hydroxy-2-methoxybenzenesulfonyl chloride typically involves the sulfonation of the corresponding phenol derivative followed by chlorination. Recent advancements in sulfonation techniques have enabled the production of this compound with high purity and efficiency. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring minimal by-products and improved yield.

One of the most notable applications of 4-hydroxy-2-methoxybenzenesulfonyl chloride is in the field of medicinal chemistry. The compound serves as an excellent electrophilic reagent for nucleophilic aromatic substitution reactions, making it invaluable in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel anti-inflammatory and antiviral agents. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives synthesized using this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways.

In addition to its medicinal applications, 4-hydroxy-2-methoxybenzenesulfonyl chloride finds utility in materials science. The compound is employed as an intermediate in the synthesis of advanced polymers and high-performance materials. Its ability to undergo nucleophilic aromatic substitution under mild conditions makes it a preferred choice for constructing functional polymer networks. A 2023 research article in Polymer Chemistry reported the successful incorporation of this compound into polyurethane matrices, resulting in materials with enhanced thermal stability and mechanical properties.

The reactivity of 4-hydroxy-2-methoxybenzenesulfonyl chloride is influenced by the electron-donating groups (-OH and -OCH3) present on the benzene ring. These groups activate specific positions on the ring for substitution reactions, thereby dictating the regioselectivity of the reactions. Recent computational studies have provided deeper insights into the electronic effects governing these reactions, enabling chemists to design more efficient synthetic pathways.

In terms of safety considerations, while handling 4-hydroxy-2-methoxybenzenesulfonyl chloride, it is essential to adhere to standard laboratory protocols due to its reactive nature. Proper ventilation and personal protective equipment are recommended during synthesis and manipulation of this compound.

In conclusion, 4-hydroxy-2-methoxybenzenesulfonyl chloride (CAS No: 1075748-92-3) stands as a pivotal molecule in contemporary organic synthesis. Its diverse applications across medicinal chemistry, materials science, and polymer technology underscore its significance in advancing scientific research. With ongoing advancements in synthetic methodologies and an increasing understanding of its reactivity, this compound is poised to play an even more prominent role in future chemical innovations.